Cas no 64945-33-1 (3,4,5,6,7-Pentabromo-1,2-dimethyl-1H-indole)

• Product Name: 3,4,5,6,7-Pentabromo-1,2-dimethyl-1H-indole
• CAS No: 64945-33-1
• MF: C₁₀H₆Br₅N
• MW: 539.681338787079
• CID: 2793089
• PubChem ID: 71371091
• Update Time: 2025-04-21

3,4,5,6,7-Pentabromo-1,2-dimethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 64945-33-1
• DTXSID70794045
• 3,4,5,6,7-Pentabromo-1,2-dimethyl-1H-indole

• Inchi： 1S/C10H6Br5N/c1-3-5(11)4-6(12)7(13)8(14)9(15)10(4)16(3)2/h1-2H3
• InChI Key： DOQZEHAEQVKNJH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N(C)C2C(=C(C(=C(C=21)Br)Br)Br)Br

Computed Properties

• Exact Mass: 538.63761Da
• Monoisotopic Mass: 534.64171Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 4.9Ų